Cas no 1186502-49-7 (1H-Pyrrolo[2,3-b]pyridine-2-methanol, 5-amino-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-2-methanol, 5-amino-
• CAS No: 1186502-49-7
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 833738
• Update Time: 2023-08-03

1H-Pyrrolo[2,3-b]pyridine-2-methanol, 5-amino- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-2-Methanol, 5-aMino-
• (5-amino-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol
• 1H-Pyrrolo[2,3-b]pyridine-2-methanol,5-amino-
• 1H-Pyrrolo[2,3-b]pyridine-2-methanol, 5-amino-

• Inchi： 1S/C8H9N3O/c9-6-1-5-2-7(4-12)11-8(5)10-3-6/h1-3,12H,4,9H2,(H,10,11)
• InChI Key： KVJMKNKAFUMSBR-UHFFFAOYSA-N
• SMILES： OCC1=CC2=CC(=CN=C2N1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Topological Polar Surface Area: 74.9